Cas no 6068-86-6 (2-(4-chlorophenyl)ethyl-trimethylazanium;bromide)
6068-86-6 structure
Product Name:2-(4-chlorophenyl)ethyl-trimethylazanium;bromide
CAS No:6068-86-6
MF:C11H17BrClN
MW:278.616381406784
CID:953335
PubChem ID:24201217
Update Time:2025-04-19
2-(4-chlorophenyl)ethyl-trimethylazanium;bromide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)ethyl-trimethylazanium,bromide
- 2-(4-chlorophenyl)ethyl-trimethylazanium
- bromide
- 2-(4-Chlorophenyl)-N,N,N-trimethylethan-1-aminium bromide
- NSC-405836
- 6068-86-6
- DTXSID10639688
- NSC405836
- 2-(4-chlorophenyl)ethyl-trimethylazanium;bromide
-
- Inchi: 1S/C11H17ClN.BrH/c1-13(2,3)9-8-10-4-6-11(12)7-5-10;/h4-7H,8-9H2,1-3H3;1H/q+1;/p-1
- InChI Key: JCFLJLKPVFKVOV-UHFFFAOYSA-M
- SMILES: [Br-].ClC1C=CC(=CC=1)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 198.10511
- Monoisotopic Mass: 277.02329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
2-(4-chlorophenyl)ethyl-trimethylazanium;bromide Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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